3-Chloro-2-hydroxymupirocin
Description
3-Chloro-2-hydroxymupirocin is a chemically modified derivative of mupirocin, a well-known antibiotic produced by Pseudomonas fluorescens. Mupirocin itself (CAS 12650-69-0) is widely used for treating skin infections, particularly those caused by Staphylococcus aureus and Streptococcus pyogenes . The introduction of a chlorine atom at the 3-position and a hydroxyl group at the 2-position in 3-Chloro-2-hydroxymupirocin aims to enhance its pharmacological properties, such as stability, bioavailability, or antimicrobial spectrum.
Properties
Molecular Formula |
C₂₆H₄₅ClO₉ |
|---|---|
Molecular Weight |
537.08 |
Synonyms |
9-(((E)-4-((2S,3R,4R,5S)-5-((2R,3S,4S,5S)-3-Chloro-2,5-dihydroxy-4-methylhexyl)-3,4-dihydroxytetrahydro-2H-pyran-2-yl)-3-methylbut-2-enoyl)oxy)nonanoic Acid; Mupirocin Impurity H |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The following table summarizes key analogs and their properties based on available evidence:
Key Observations:
Structural Modifications: Chlorine substitution in pyridine or aromatic rings (e.g., 3-(Chloromethyl)-2-methoxypyridine hydrochloride , 3-Amino-6-chloropyridine-2-carboxylic acid ) is common in antimicrobial or intermediate compounds. This substitution may enhance target binding or metabolic stability.
Functional Groups: Hydroxyl and carboxylic acid groups (e.g., 3-Amino-6-chloropyridine-2-carboxylic acid ) improve water solubility, whereas chlorine or trifluoromethyl groups may offset this by increasing hydrophobicity.
Biological Activity :
- Mupirocin derivatives typically retain activity against Gram-positive bacteria. The addition of chlorine in 3-Chloro-2-hydroxymupirocin could broaden its spectrum or reduce resistance, as seen in other chlorinated antibiotics like chloramphenicol.
Research Findings and Limitations
- Antimicrobial Potency: While direct data for 3-Chloro-2-hydroxymupirocin are absent, structurally similar chlorinated pyridines (e.g., 3-Amino-6-chloropyridine-2-carboxylic acid ) show high similarity scores (0.86) to known bioactive molecules, suggesting comparable mechanisms.
- Stability : Chlorinated compounds like 3-(Chloromethyl)-2-methoxypyridine hydrochloride exhibit >95% purity under standard storage, indicating robustness. This may extrapolate to 3-Chloro-2-hydroxymupirocin’s shelf-life.
- Synthesis Challenges : The presence of multiple functional groups (e.g., hydroxyl, chlorine) in 3-Chloro-2-hydroxymupirocin could complicate synthesis, akin to the multi-step processes required for mupirocin calcium dihydrate .
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